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Compound of Interest

Compound Name: PI-540

Cat. No.: B1677773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility, stability, and core

signaling pathway of PI-540, a potent and selective inhibitor of class 1A phosphatidylinositide

3-kinases (PI3K). The information is intended to support researchers and professionals in drug

development in their understanding and application of this compound.

Core Properties of PI-540
PI-540 is a small molecule inhibitor with the chemical formula C₂₂H₂₇N₅O₂S and a molecular

weight of 425.55 g/mol .[1] It is a valuable tool for investigating the roles of PI3K in various

cellular processes, including cancer biology.

Solubility
The solubility of a compound is a critical factor for its use in in vitro and in vivo experiments.

Based on available data, PI-540 is known to be soluble in dimethyl sulfoxide (DMSO).[1][2]

Table 1: Quantitative Solubility of PI-540
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Solvent Solubility

DMSO Soluble[1][2]

Aqueous Buffers Data not available

Ethanol Data not available

Methanol Data not available

Note: Specific quantitative solubility data (e.g., mg/mL or mM) for PI-540 in various solvents is

not readily available in the public domain. Researchers are advised to determine the solubility

for their specific experimental needs.

Stability
The stability of PI-540 is crucial for its proper storage and handling to ensure its activity and

integrity.

Table 2: Stability and Storage of PI-540

Condition Recommendation Shelf Life

Solid Form (Short-term)
Store at 0 - 4 °C in a dry and

dark place.[1]
Days to weeks[1]

Solid Form (Long-term)
Store at -20 °C in a dry and

dark place.[1]
>3 years[1]

In Solution Data not available Data not available

PI-540 is considered stable for several weeks during standard shipping at ambient

temperatures.[1] Information regarding its stability in various solvents, at different pH values, or

its degradation pathways is not extensively documented in publicly available sources.

Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of PI-540 are not

specifically published. However, standard laboratory methods can be employed.
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General Protocol for Solubility Determination
A common method to determine the solubility of a compound like PI-540 is the shake-flask

method followed by analysis.

Solubility Determination Workflow

Start

Add excess PI-540 to solvent

Equilibrate at constant temperature

Separate undissolved solid
(e.g., centrifugation, filtration)

Analyze supernatant for
concentration (e.g., HPLC, UV-Vis)

Determine solubility

Click to download full resolution via product page

A general workflow for determining the solubility of PI-540.

General Protocol for Stability Assessment
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The stability of PI-540 in a specific solvent can be assessed by monitoring its concentration

over time under defined conditions.

Stability Assessment Workflow

Start

Prepare PI-540 solution

Incubate at specific
temperature, pH, light exposure

Sample at time points

Analyze concentration of
PI-540 (e.g., HPLC)

Determine degradation rate

Click to download full resolution via product page

A general workflow for assessing the stability of PI-540 in solution.

Biological Activity: PI3K Signaling Pathway
PI-540 is a potent inhibitor of the Class IA Phosphoinositide 3-Kinase (PI3K).[1] The PI3K

pathway is a central signaling cascade that regulates a wide range of cellular processes,
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including cell growth, proliferation, survival, and metabolism.[3][4][5] Its dysregulation is

frequently observed in cancer.[3][4]

The canonical PI3K/AKT/mTOR signaling pathway is initiated by the activation of receptor

tyrosine kinases (RTKs) by growth factors.[5][6] This leads to the recruitment and activation of

PI3K, which then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate

phosphatidylinositol 3,4,5-trisphosphate (PIP3).[5] PIP3 acts as a second messenger, recruiting

and activating downstream effectors, most notably the serine/threonine kinase AKT. Activated

AKT, in turn, phosphorylates a multitude of substrates, including mTOR, to regulate diverse

cellular functions.[3][5] The tumor suppressor PTEN acts as a negative regulator of this

pathway by dephosphorylating PIP3.[3][6]

PI-540 exerts its inhibitory effect at the level of PI3K, thereby blocking the downstream

signaling cascade.
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The PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI-540.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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